2-(2-methoxyphenyl)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[(1-pyridin-3-yltriazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H17N5O2/c1-24-16-7-3-2-5-13(16)9-17(23)19-10-14-12-22(21-20-14)15-6-4-8-18-11-15/h2-8,11-12H,9-10H2,1H3,(H,19,23)
• InChI Key: XBYCMHRBSRQIAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCC2=CN(N=N2)C3=CN=CC=C3
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

2-(2-methoxyphenyl)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide, also known as MPTA, is a chemical compound that has gained significant attention in the scientific research community due to its potential pharmacological applications.

Scientific Research Applications

Anticancer Applications

Several studies have focused on the anticancer properties of compounds related to 2-(2-methoxyphenyl)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide. For instance, modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, an analog of the compound , have shown significant anticancer effects with reduced toxicity when tested in vitro against human cancer cell lines and in vivo in mice models. The introduction of alkylurea moieties has been found to retain antiproliferative activity and inhibit PI3Ks and mTOR, suggesting potential as effective anticancer agents with lower acute oral toxicity (Xiao-meng Wang et al., 2015).

Another study on 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which share structural similarities with the compound of interest, demonstrated that certain compounds exhibited appreciable cancer cell growth inhibition against various cancer cell lines, indicating their potential as novel anticancer agents (M. M. Al-Sanea et al., 2020).

Antimicrobial Applications

Compounds related to 2-(2-methoxyphenyl)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide have also been investigated for their antimicrobial properties. For example, a study on pyridine derivatives as insecticides found that certain pyridine derivatives exhibit significant aphidicidal activities, which could have implications for agricultural pest control (E. A. Bakhite et al., 2014).

Enzyme Inhibition

Research on enzyme inhibitory activities of compounds structurally similar to 2-(2-methoxyphenyl)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide has shown promising results. For instance, a series of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds were synthesized and evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase, demonstrating potential therapeutic applications (N. Virk et al., 2018).